Cas no 144584-32-7 (3-Bromo-2,4-dichloropyridine)

• Product Name: 3-Bromo-2,4-dichloropyridine
• CAS No: 144584-32-7
• MF: C₅H₂BrCl₂N
• MW: 226.886078357697
• MDL: MFCD14705096
• CID: 820637
• Update Time: 2025-10-30

3-Bromo-2,4-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-dichloropyridine
• 3-bromo-2,4-dichloro-Pyridine
• Pyridine, 3-bromo-2,4-dichloro-
• 2,4-dichloro-3-bromopyridine
• IEFKJYCTYZMBFL-UHFFFAOYSA-N
• RW2706
• FCH1387652
• SY114465
• OR345520
• AB0022320
• ST2404924
• AX8226641
• W3155

• MDL： MFCD14705096
• Inchi： 1S/C5H2BrCl2N/c6-4-3(7)1-2-9-5(4)8/h1-2H
• InChI Key： IEFKJYCTYZMBFL-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1Cl)Cl

Computed Properties

• Exact Mass: 224.87500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 12.9

Experimental Properties

• Boiling Point: 254.2°C at 760 mmHg
• PSA: 12.89000
• LogP: 3.15090

3-Bromo-2,4-dichloropyridine Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-2,4-dichloropyridine

Research Briefing on 3-Bromo-2,4-dichloropyridine (CAS: 144584-32-7) in Chemical Biology and Pharmaceutical Applications

3-Bromo-2,4-dichloropyridine (CAS: 144584-32-7) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, making it a compound of high interest in drug discovery pipelines.

In the context of drug discovery, 3-Bromo-2,4-dichloropyridine has been utilized as a building block for the synthesis of heterocyclic compounds with potential therapeutic effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The bromine and chlorine substituents on the pyridine ring provide reactive sites for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

Recent advancements in synthetic methodologies have also explored the use of 3-Bromo-2,4-dichloropyridine in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex molecular architectures found in many FDA-approved drugs. A 2024 publication in Organic Letters reported a highly efficient palladium-catalyzed amination of this compound, yielding derivatives with enhanced biological activity against resistant bacterial strains.

From a safety and pharmacokinetic perspective, studies have investigated the metabolic pathways of 3-Bromo-2,4-dichloropyridine derivatives. Research indicates that the presence of halogen atoms influences the compound's bioavailability and toxicity profile, necessitating careful optimization in drug design. Computational modeling studies, as reported in a 2023 ACS Chemical Biology paper, have provided insights into the binding interactions of these derivatives with target enzymes, aiding in the rational design of more potent and selective inhibitors.

In conclusion, 3-Bromo-2,4-dichloropyridine (CAS: 144584-32-7) remains a valuable scaffold in medicinal chemistry, with ongoing research uncovering new applications and synthetic routes. Its versatility in constructing biologically active molecules positions it as a critical tool in addressing current challenges in drug development, particularly in the areas of oncology and infectious diseases. Future studies are expected to explore its potential in targeted drug delivery systems and combination therapies.